1-(2-ethoxyethyl)-7-(2-fluorobenzyl)-3,4,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione

• IUPAC Name: 1-(2-ethoxyethyl)-7-[(2-fluorophenyl)methyl]-3,4,9-trimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C21H25FN6O3/c1-5-31-11-10-27-20-23-18-17(28(20)14(3)13(2)24-27)19(29)26(21(30)25(18)4)12-15-8-6-7-9-16(15)22/h6-9,14H,5,10-12H2,1-4H3
• InChI Key: LPWHCFLLVIGFHI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=NC3=C(N2C(C(=N1)C)C)C(=O)N(C(=O)N3C)CC4=CC=CC=C4F
• Molecular Formula: C21H25FN6O3
• Molecular Weight: 428.5 g/mol

Description

1-(2-ethoxyethyl)-7-(2-fluorobenzyl)-3,4,9-trimethyl-1,4-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C21H25FN6O3 and its molecular weight is 428.468. The purity is usually 95%.
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Scientific Research Applications

Antiviral Research

Compounds structurally related to the queried molecule have been explored for their antiviral properties. For example, derivatives of imidazo[1,2-a]-s-triazine, a structurally similar class, have shown moderate activity against rhinoviruses at non-toxic dosage levels, indicating potential applications in antiviral research (Kim et al., 1978).

Antidepressant and Anxiolytic Applications

Another area of interest is the synthesis and evaluation of fluoro and trifluoromethyl-phenyl-piperazinylalkyl derivatives of imidazo[2,1-f]purine diones for their potential antidepressant and anxiolytic effects. Preliminary pharmacological studies have identified compounds with promising antidepressant activity in animal models, showcasing the therapeutic potential of structurally related compounds (Zagórska et al., 2016).

Anticancer, Anti-HIV, and Antimicrobial Activity

The synthesis of new triazino and triazolo[4,3-e]purine derivatives has been described, with some compounds exhibiting considerable activity against melanoma, lung cancer, and breast cancer cell lines. Additionally, certain derivatives displayed moderate anti-HIV-1 activity, and others showed significant antimicrobial properties against various pathogens (Ashour et al., 2012).

Chemical Synthesis and Molecular Structure

Research into the chemical synthesis and molecular structure of benzylic derivatives of 1,2,4-triazin-3,5(2H,4H)-dione has led to the development of efficient methodologies for producing these compounds in good yields. The detailed characterization and structural analysis of these derivatives contribute to the understanding of their potential scientific applications (Hwang et al., 2017).